Cas no 742099-58-7 (5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde)

5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde structure
742099-58-7 structure
Product Name:5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde
CAS No:742099-58-7
MF:C12H14BrNO
MW:268.149662494659
CID:2107619
PubChem ID:23091110
Update Time:2025-04-21

5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde
    • SCHEMBL406932
    • WLSZWXPTBBAJNA-UHFFFAOYSA-N
    • DA-03153
    • 742099-58-7
    • MDL: MFCD26403800
    • Inchi: 1S/C12H14BrNO/c1-9-3-2-6-14(9)12-5-4-11(13)7-10(12)8-15/h4-5,7-9H,2-3,6H2,1H3
    • InChI Key: WLSZWXPTBBAJNA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=O)C=1)N1CCCC1C

Computed Properties

  • Exact Mass: 267.02588Da
  • Monoisotopic Mass: 267.02588Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.3Ų

5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde Pricemore >>

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